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Introduction

Allyl benzyl ether (CAS No. 14593-43-2) is a synthetic aroma chemical that holds a significant
place in the palette of perfumers.[1] Characterized by its unique olfactory profile, this ether
contributes a complex and multifaceted aroma to fragrance compositions. This technical guide
provides an in-depth overview of the key characteristics of allyl benzyl ether relevant to its
application in perfumery, including its physicochemical properties, synthesis, quality control,
and the underlying principles of its perception.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of allyl benzyl ether is
essential for its effective use in fragrance formulations. These properties influence its volatility,
stability, and compatibility with other fragrance ingredients and cosmetic bases.
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Property Value Reference
Molecular Formula C10H120 [1112]
Molecular Weight 148.20 g/mol [1][2]
Appearance Colorless liquid [1]

CAS Number 14593-43-2 [11[2]
Boiling Point 204-205 °C [2]

Density 0.959 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.507 [2]

0.1937 hPa at 20°C
Vapor Pressure . [1]
(estimated)

Flash Point 76 °C (closed cup)

Soluble in methanol (1087.05

/L), ethanol (1054.05 g/L),

Solubility o) ( o) [1]

and n-propanol (886.3 g/L) at

20°C.
LogP (Octanol/Water Partition

2.6 [1]

Coefficient)

Olfactory Profile

The odor of allyl benzyl ether is a complex blend of notes, making it a versatile ingredient in
perfumery. Its primary characteristics are sweet and floral, with significant fruity and green
undertones. More nuanced facets include hints of almond, cherry, and a subtle spiciness. This
profile allows it to be used in a wide range of fragrance families, from floral and fruity to oriental
and gourmand compositions. It can act as a modifier, adding brightness and a natural feel to
floral accords, or as a key component in creating specific fruit-like aromas.

Experimental Protocols
Synthesis of Allyl Benzyl Ether
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A common and efficient method for the synthesis of allyl benzyl ether is the Williamson ether
synthesis. The following protocol is a representative example.

Materials:

Benzyl alcohol

Allyl bromide

Potassium hydroxide (KOH)

Toluene (anhydrous)

Celite®

Procedure:

o A mixture of benzyl alcohol (1.0 equivalent), 2-chloropyridine (1.1 equivalents), and
powdered potassium hydroxide (3.3 equivalents) in anhydrous toluene is prepared in a
round-bottom flask equipped with a reflux condenser and a Dean-Stark trap.

o The mixture is heated to reflux (approximately 130 °C bath temperature) for 1 hour to
azeotropically remove water.

e The reaction mixture is then cooled in an ice bath.

o Methyl triflate (2.0 equivalents) is added dropwise to the cooled mixture.

e The ice bath is replaced with an oil bath, and the temperature is gradually increased to 90 °C
and maintained for 24 hours.

 After cooling to room temperature, the reaction mixture is filtered through a pad of Celite®
with the aid of dichloromethane.

e The filtrate is concentrated under reduced pressure to yield the crude product.

 Purification is achieved by distillation under reduced pressure to afford pure allyl benzyl
ether.
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Quality Control using Gas Chromatography-Mass
Spectrometry (GC-MS)

Ensuring the purity of allyl benzyl ether is critical for its use in perfumery, as even trace
impurities can significantly alter the final fragrance. Gas chromatography-mass spectrometry
(GC-MS) is the standard analytical technique for this purpose.

Instrumentation and Conditions (adapted for Allyl Benzyl Ether):

Gas Chromatograph: Agilent 7890B or equivalent.

o Mass Spectrometer: Agilent 5977A or equivalent.

e Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 um film thickness) or equivalent non-polar
capillary column.[3]

e Injector Temperature: 250 °C.[3]

« Injection Volume: 1 pL.[3]

¢ Split Ratio: 50:1.[3]

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[3]

e Oven Temperature Program:

o Initial temperature: 60 °C, hold for 2 minutes.

o Ramp: Increase to 240 °C at a rate of 10 °C/min.

o Hold: Maintain at 240 °C for 5 minutes.

e MS Transfer Line Temperature: 280 °C.[3]

 lon Source Temperature: 230 °C.[3]

¢ lonization Mode: Electron lonization (El) at 70 eV.[3]
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e Mass Scan Range: m/z 35-300.[3]

Sample Preparation:

Accurately weigh approximately 100 mg of the synthesized allyl benzyl ether.

o Dissolve the sample in 10 mL of a suitable volatile solvent (e.g., dichloromethane or diethyl
ether) to create a 10 mg/mL stock solution.

o Perform a serial dilution to obtain a final concentration of approximately 100 pg/mL for GC-
MS analysis.[3]

o Prepare a blank sample containing only the solvent.

Data Analysis: The purity of allyl benzyl ether is determined by calculating the peak area
percentage from the total ion chromatogram (TIC). The identity of the main peak is confirmed
by comparing its mass spectrum with a reference spectrum from a library or a previously
analyzed standard. Impurities are identified by their respective mass spectra and retention
times.

Visualizations
Synthesis Workflow
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Synthesis Workflow of Allyl Benzyl Ether
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Caption: Williamson ether synthesis workflow for allyl benzyl ether.
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Caption: Simplified diagram of the olfactory signaling cascade.

Application in Fragrance Formulation
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Role of Allyl Benzyl Ether in Perfumery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b088877#key-characteristics-of-allyl-benzyl-ether-for-
perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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